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Compound of Interest

Compound Name: 8-Bromo-5-methoxyquinolin-4-ol

Cat. No.: B596888 Get Quote

To Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search for "8-Bromo-5-methoxyquinolin-4-ol" and its applications

as a fluorescent probe, we have found no specific scientific literature or experimental data

detailing its use in this capacity. The search results did not yield any established protocols,

quantitative data on its photophysical properties, or its application in cell imaging or drug

development.

Information is available for related quinoline derivatives and the general principles of

fluorescent probes in biomedical research. For instance, the development of fluorescent probes

is a significant area of interest for non-invasive, real-time imaging in living systems, which is

valuable for medical diagnostics and drug delivery.[1][2] These probes are designed based on

various photophysical phenomena like Intramolecular Charge Transfer (ICT), Photoinduced

Electron Transfer (PET), and Fluorescence Resonance Energy Transfer (FRET) to visualize

pH, ions, reactive oxygen species, and other biomolecules.[1][2]

Fluorescent probes are recognized as crucial tools in drug discovery for studying protein

targets and screening compound libraries.[3] They can provide a more detailed understanding

of drug delivery within living cells, moving beyond traditional trial-and-error methods.[4][5]

While chemical suppliers list compounds such as 5-bromo-8-methoxyquinoline[6][7] and 8-

bromo-5-nitroisoquinoline[8], and literature discusses the synthesis of various brominated

quinoline and isoquinoline derivatives[6][9], there is a lack of specific information on the

synthesis and fluorescent properties of 8-Bromo-5-methoxyquinolin-4-ol.
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Conclusion:

Based on the current available information, 8-Bromo-5-methoxyquinolin-4-ol is not a well-

established or documented fluorescent probe. Therefore, we are unable to provide detailed

application notes, experimental protocols, quantitative data, or diagrams for its use.

Researchers interested in the potential of this specific molecule as a fluorescent probe would

need to undertake foundational research to synthesize and characterize its photophysical

properties and evaluate its suitability for biological imaging and sensing applications. This

would involve:

Chemical Synthesis and Purification: Developing a reliable synthetic route to obtain pure 8-
Bromo-5-methoxyquinolin-4-ol.

Photophysical Characterization: Determining its absorption and emission spectra, quantum

yield, and photostability.

In Vitro and In Vivo Evaluation: Assessing its cytotoxicity, cell permeability, and potential for

specific targeting or sensing in biological systems.

We recommend that researchers interested in this specific compound begin with a thorough

review of synthetic methodologies for similar quinolinol derivatives and then proceed with a

systematic evaluation of its properties as a potential fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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